Cas no 2136423-90-8 (Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S)-)
Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S)-
-
- Inchi: 1S/C10H17ClO/c1-2-4-9(8-11)7-10-5-3-6-12-10/h2,9-10H,1,3-8H2/t9?,10-/m0/s1
- InChI Key: WBUJUJWVMBLECJ-AXDSSHIGSA-N
- SMILES: O1CCC[C@H]1CC(CCl)CC=C
Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-677390-0.05g |
(2S)-2-[2-(chloromethyl)pent-4-en-1-yl]oxolane |
2136423-90-8 | 95.0% | 0.05g |
$1247.0 | 2025-03-12 | |
| Enamine | EN300-677390-0.1g |
(2S)-2-[2-(chloromethyl)pent-4-en-1-yl]oxolane |
2136423-90-8 | 95.0% | 0.1g |
$1307.0 | 2025-03-12 | |
| Enamine | EN300-677390-0.25g |
(2S)-2-[2-(chloromethyl)pent-4-en-1-yl]oxolane |
2136423-90-8 | 95.0% | 0.25g |
$1366.0 | 2025-03-12 | |
| Enamine | EN300-677390-0.5g |
(2S)-2-[2-(chloromethyl)pent-4-en-1-yl]oxolane |
2136423-90-8 | 95.0% | 0.5g |
$1426.0 | 2025-03-12 | |
| Enamine | EN300-677390-1.0g |
(2S)-2-[2-(chloromethyl)pent-4-en-1-yl]oxolane |
2136423-90-8 | 95.0% | 1.0g |
$1485.0 | 2025-03-12 | |
| Enamine | EN300-677390-2.5g |
(2S)-2-[2-(chloromethyl)pent-4-en-1-yl]oxolane |
2136423-90-8 | 95.0% | 2.5g |
$2912.0 | 2025-03-12 | |
| Enamine | EN300-677390-5.0g |
(2S)-2-[2-(chloromethyl)pent-4-en-1-yl]oxolane |
2136423-90-8 | 95.0% | 5.0g |
$4309.0 | 2025-03-12 | |
| Enamine | EN300-677390-10.0g |
(2S)-2-[2-(chloromethyl)pent-4-en-1-yl]oxolane |
2136423-90-8 | 95.0% | 10.0g |
$6390.0 | 2025-03-12 |
Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S)- Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S)-
Introduction to Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S) and Its Significance in Modern Chemical Research
The compound with the CAS number 2136423-90-8, identified as Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S), represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical development. This tetrahydrofuran derivative features a unique structural motif that combines a furan ring with a substituted pentenyl chain, making it a subject of interest for researchers exploring novel synthetic pathways and biological activities.
The molecular structure of this compound is characterized by its stereochemistry, specifically the (2S) configuration, which plays a crucial role in determining its interactions with biological targets. The presence of a chloromethyl group on the pentenyl side chain introduces reactivity that can be leveraged in drug design, enabling modifications through nucleophilic substitution reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological processes.
In recent years, there has been growing interest in tetrahydrofuran derivatives due to their versatility as scaffolds in medicinal chemistry. The furan ring itself is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are essential for binding to biological targets. When combined with a pentenyl chain, as seen in this compound, it creates a system with both rigid and flexible regions, allowing for fine-tuning of molecular recognition properties.
One of the most compelling aspects of Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S) is its potential as a building block for the development of novel therapeutic agents. The chloromethyl group provides a site for further functionalization, enabling the attachment of pharmacophores that can interact with specific biological receptors or enzymes. This flexibility is particularly valuable in drug discovery efforts, where the ability to modify multiple aspects of a molecule can lead to improved efficacy and reduced side effects.
Recent studies have highlighted the importance of stereochemistry in drug design, and the (2S) configuration of this compound underscores this principle. The spatial arrangement of atoms can significantly influence how a molecule interacts with its target, often determining its potency and selectivity. Researchers are increasingly leveraging computational methods to predict and optimize such stereochemical features, leading to more efficient development pipelines.
The synthesis of Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S) represents an example of modern organic chemistry techniques applied to complex molecular architectures. The synthesis likely involves multi-step reactions that require careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to construct such molecules more efficiently than ever before, opening up new possibilities for medicinal chemists.
From a broader perspective, this compound exemplifies the intersection of organic chemistry and chemical biology. Its unique structure and reactivity make it a promising candidate for further investigation into potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, molecules like this one will play an increasingly important role in developing innovative treatments for various diseases.
The field of drug discovery is constantly evolving, driven by advancements in synthetic chemistry and an ever-growing understanding of biological systems. Compounds such as Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S) serve as important tools for researchers exploring new frontiers in medicine. By providing versatile scaffolds that can be modified to target specific biological processes, they contribute to the ongoing effort to develop safer and more effective therapeutic agents.
In conclusion, Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further exploration into drug design and development. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.
2136423-90-8 (Furan, 2-[2-(chloromethyl)-4-penten-1-yl]tetrahydro-, (2S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)